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Compound of Interest

Compound Name: H-D-Phe-OtBu.HCI

Cat. No.: B555534

For researchers, scientists, and professionals in drug development, a thorough understanding
of the materials in use is paramount to ensuring laboratory safety and experimental integrity.
This in-depth technical guide provides a comprehensive overview of the material safety data for
H-D-Phe-OtBu.HCI (D-Phenylalanine tert-butyl ester hydrochloride), a key reagent in peptide
synthesis and various research applications.

Section 1: Chemical Identification and Properties

H-D-Phe-OtBu.HCI is the hydrochloride salt of the tert-butyl ester of D-phenylalanine. Its
chemical structure protects the carboxylic acid group, making it a valuable building block in the
synthesis of peptides and other complex organic molecules.
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Identifier Value

Chemical Name D-Phenylalanine tert-butyl ester hydrochloride

H-D-Phe-OtBu HCI, (R)-tert-butyl 2-amino-3-

Synonyms )
phenylpropanoate hydrochloride
CAS Number 3403-25-6[1][2]
Molecular Formula C13H20CINO2
Molecular Weight 257.76 g/mol
Appearance White to light yellow powder or crystal
N Soluble in Chloroform, Dichloromethane, Ethyl
Solubility

Acetate, DMSO, Acetone, and water.[1]

Section 2: Hazard Identification and Safety
Precautions

While comprehensive toxicological data is not extensively documented in publicly available
literature, standard precautions for handling chemical reagents should be observed. The
primary hazards are associated with inhalation, skin, and eye contact.

Hazard Type Description Precautionary Statements

May be harmful if inhaled and Avoid breathing dust. Use in a
Inhalation may cause respiratory tract well-ventilated area or with a

irritation.[3] dust respirator.[3][4]

May be harmful if absorbed )
Wear protective gloves and

Skin Contact through the skin and may ]
clothing.[3][5]

cause skin irritation.[3]

Wear safety goggles or a face

Eye Contact May cause eye irritation.[3
y Y y =] shield.[3][5]

_ Do not eat, drink, or smoke
) May be harmful if swallowed. )
Ingestion 3] when handling. Wash hands
thoroughly after use.[6]
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GHS Hazard Classification:
e Pictogram: GHSO07 (Exclamation mark)
 Signal Word: Warning

o Hazard Statements: H319 (Causes serious eye irritation), H412 (Harmful to aquatic life with
long-lasting effects)

o Precautionary Statements: P264, P273, P280, P305 + P351 + P338, P337 + P313, P501

Section 3: Handling, Storage, and Disposal

Proper handling and storage are crucial for maintaining the stability of H-D-Phe-OtBu.HCI and
ensuring a safe laboratory environment.

Handling Protocols

A standardized workflow for handling H-D-Phe-OtBu.HCI is essential to minimize exposure and
prevent contamination.
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Safe Handling Workflow for H-D-Phe-OtBu.HCI

1. Preparation
- Don Personal Protective Equipment (PPE)
- Ensure fume hood is operational

:

2. Weighing and Dispensing
- Use a dedicated, clean spatula
- Weigh in a fume hood to avoid dust inhalation

:

3. Dissolution
- Add solid to solvent slowly
- Use appropriate glassware

:

4. Post-Handling
- Clean all equipment and work surfaces
- Remove and dispose of PPE correctly

:

5. Storage
- Store in a tightly sealed container
- Place in a designated, cool, and dry area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of H-D-Phe-OtBu.HCI in a laboratory setting.

Storage Conditions

To ensure the longevity and stability of the compound, the following storage conditions are
recommended:
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Parameter Recommendation

Keep refrigerated. Do not store above 5°C
(41°F).[3] For long-term storage, -20°C (for up

Temperature .
to 1 month) or -80°C (for up to 6 months) is
advised.[7]
Container Keep container tightly closed.[3]
Store under an inert atmosphere and protect
Atmosphere ) ) ]
from moisture as the product is hygroscopic.[5]
Incompatible Materials Strong oxidizing agents.[3][8]
Disposal

Waste material should be disposed of in accordance with federal, state, and local

environmental control regulations.[3]

Section 4: Accidental Release and First Aid
Measures

In the event of an accidental release or exposure, prompt and appropriate action is critical.

Accidental Release Measures

For a small spill, use appropriate tools to place the spilled material into a convenient waste
disposal container.[3] For a large spill, use a shovel for the same purpose.[3] Ensure the area
is well-ventilated and that all sources of ignition are removed.[4]

First Aid Protocols

A systematic approach to first aid is necessary following exposure.
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First Aid Protocol for H-D-Phe-OtBu.HCI Exposure

Inhalation Eye Contact

Rinse with plenty of water for at least 15 minutes.

Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Rinse mouth with water.
Do NOT induce vomiting.

Wash off with soap and plenty of water.

Seek medical attention.

Click to download full resolution via product page

Caption: A flowchart outlining the immediate first aid steps to be taken in case of exposure.

Section 5: Fire-Fighting Measures and Reactivity
Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.

[6]

Hazardous Decomposition Products: Upon combustion, it may produce carbon oxides (CO,
C0O2), nitrogen oxides (NOx), and hydrogen chloride gas.[3][5][8]

Reactivity: The material is stable under recommended storage conditions.[3] It is incompatible
with strong oxidizing agents.[3][8]

Section 6: Experimental Protocols

While this document focuses on the material safety data, H-D-Phe-OtBu.HCI is a standard
reagent in solid-phase peptide synthesis (SPPS). A general experimental workflow for its use in
SPPS is outlined below.
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General Workflow for H-D-Phe-OtBu.HCI in SPPS

1. Resin Swelling
- Swell the solid support resin in a suitable solvent (e.g., DMF)

l

2. Deprotection
- Remove the Fmoc protecting group from the resin-bound amino acid

:

3. Activation & Coupling
- Activate the carboxylic acid of the incoming Fmoc-amino acid
- Couple the activated amino acid to the deprotected resin

e

4. Capping (Optional) H-D-Phe-OtBu.HCI as an example
- Acetylate any unreacted amino groups of an incoming amino acid derivative

N

5. Repeat Cycle
- Repeat steps 2-4 for each subsequent amino acid in the sequence

:

6. Cleavage and Deprotection
- Cleave the completed peptide from the resin
- Remove side-chain protecting groups

:

7. Purification and Analysis
- Purify the crude peptide (e.g., by HPLC)
- Characterize the final product (e.g., by mass spectrometry)

Click to download full resolution via product page

Caption: A simplified workflow illustrating the role of amino acid derivatives like H-D-Phe-
OtBu.HCI in SPPS.

This guide is intended to provide comprehensive safety information for H-D-Phe-OtBu.HCI.
Researchers should always consult the most recent and complete Safety Data Sheet (SDS)
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from their supplier before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [H-D-Phe-OtBu.HCI: A Comprehensive Technical Guide
to Material Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555534#h-d-phe-otbu-hcl-material-safety-data-sheet-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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